Cas no 3658-57-9 (Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1))

Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1) structure
3658-57-9 structure
Product Name:Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1)
CAS No:3658-57-9
MF:C9H4ClF16NO2
MW:497.561017990112
CID:314682
PubChem ID:107140
Update Time:2025-04-19

Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,7-(chlorodifluoromethyl)-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-, ammoniumsalt (1:1)
    • azanium,7-[chloro(difluoro)methyl]-2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluorooctanoate
    • 8-chloro-2,2,3,3,4,4,5,5,6,6,7,8,8-tridecafluoro-7-(trifluoromethyl)octanoic acid ammoniate (1:1)
    • Ammonium 8-chlorohexadecafluoro-7-methyloctanoate
    • 3658-57-9
    • EINECS 222-905-1
    • NS00011412
    • DTXSID30880195
    • Inchi: 1S/C9HClF16O2.H3N/c10-8(22,23)3(13,9(24,25)26)5(16,17)7(20,21)6(18,19)4(14,15)2(11,12)1(27)28;/h(H,27,28);1H3
    • InChI Key: PMSOLKLHKDPYPN-UHFFFAOYSA-N
    • SMILES: ClC(C(C(F)(F)F)(C(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)F)(F)F.N

Computed Properties

  • Exact Mass: 496.96752
  • Monoisotopic Mass: 496.9675067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 624
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 72.3
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